Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate

• IUPAC Name: ethyl 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzoate
• InChI: InChI=1S/C15H17NO4/c1-4-18-15(17)12-5-7-13(8-6-12)19-9-14-10(2)16-20-11(14)3/h5-8H,4,9H2,1-3H3
• InChI Key: JVJKKOMCHYRLNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCC2=C(ON=C2C)C
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate, also known as DMOB-Et, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This leads to the upregulation of pro-apoptotic genes and the downregulation of anti-apoptotic genes, resulting in apoptosis and cell cycle arrest.
In drug discovery, Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate has been shown to inhibit the activity of various enzymes and signaling pathways involved in the pathogenesis of various diseases. For example, it has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the degradation of acetylcholine in the brain, which is implicated in Alzheimer's disease.
Biochemical and Physiological Effects
Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate has been shown to have various biochemical and physiological effects, depending on the target cell or tissue. In cancer cells, it induces apoptosis and cell cycle arrest, leading to the inhibition of tumor growth and proliferation. In the brain, it has been shown to increase acetylcholine levels and improve cognitive function, suggesting its potential as a treatment for Alzheimer's disease. In the liver, it has been found to reduce oxidative stress and inflammation, indicating its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate is its high potency and selectivity, which make it a promising tool for scientific research. It is also relatively easy to synthesize and has a low toxicity profile. However, one of the limitations of Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate is its limited solubility in aqueous solutions, which can make it challenging to use in certain experiments. It is also relatively expensive compared to other compounds, which can limit its accessibility for some researchers.

Future Directions

There are several future directions for the research and development of Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate. One potential direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes. Further research is also needed to fully understand its mechanism of action and to identify its potential targets in various cells and tissues. Finally, the development of new derivatives of Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate with improved properties, such as solubility and potency, could expand its applications in scientific research.

Synthesis Methods

Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate is synthesized through the reaction of 4-hydroxybenzoic acid with 3,5-dimethylisoxazole in the presence of an acid catalyst, followed by esterification with ethanol. The resulting compound is a white crystalline powder with a molecular weight of 277.3 g/mol.

Scientific Research Applications

Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and environmental monitoring. In cancer research, Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to enhance the efficacy of chemotherapy drugs and reduce their side effects.
In drug discovery, Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate has been used as a lead compound in the development of new drugs targeting various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes. It has also been investigated for its potential as an anti-inflammatory agent.
In environmental monitoring, Ethyl 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoate has been used as a fluorescent probe for the detection of heavy metals in water and soil samples. Its high sensitivity and selectivity make it a promising tool for environmental monitoring.